![molecular formula C19H19FN2O3 B2669585 N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(2-fluorophenoxy)acetamide CAS No. 941915-36-2](/img/structure/B2669585.png)
N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(2-fluorophenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(2-fluorophenoxy)acetamide, also known as AFQ056, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. AFQ056 is a selective antagonist of the metabotropic glutamate receptor 5 (mGluR5), which plays a crucial role in various physiological and pathological processes.
Scientific Research Applications
Structural Aspects and Properties of Quinoline Derivatives
Quinoline derivatives exhibit a range of structural aspects and properties that make them suitable for various applications in scientific research. One study focused on the structural aspects of two amide-containing isoquinoline derivatives, exploring their interactions with mineral acids, gel formation, and crystalline salt formation. These compounds demonstrated notable fluorescence emissions upon certain interactions, highlighting their potential use in fluorescence studies and sensor development (Karmakar et al., 2007).
Chemosensors for Metal Ions
Quinoline-based chemosensors have been synthesized for the detection of metal ions in aqueous solutions and biological systems. For instance, a chemosensor incorporating quinoline as a fluorophore showed significant fluorescence enhancement in the presence of Zn2+, with applications in living cells and aqueous samples, emphasizing the utility of quinoline derivatives in environmental and biological monitoring (Park et al., 2015).
Antimicrobial and Antitubercular Activities
Quinoline derivatives have been investigated for their antimicrobial properties, particularly against drug-susceptible and drug-resistant Mycobacterium tuberculosis strains. Some quinoline-based compounds have shown potent in vitro inhibitory activity against M. tuberculosis, indicating their potential as lead compounds for developing new antitubercular agents (Pissinate et al., 2016).
Drug Development and Synthesis
The synthesis of quinoline derivatives as intermediates for selective kinase inhibitors highlights their importance in drug development. These intermediates play a crucial role in the synthesis of drugs targeting specific protein kinases involved in cancer and other diseases, underscoring the versatility of quinoline derivatives in medicinal chemistry (Jiang et al., 2011).
properties
IUPAC Name |
N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(2-fluorophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O3/c1-13(23)22-10-4-5-14-11-15(8-9-17(14)22)21-19(24)12-25-18-7-3-2-6-16(18)20/h2-3,6-9,11H,4-5,10,12H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFAQAMVRYCOVIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)COC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.